Cas no 380-70-1 (Propanedioic acid, (acetylamino)[(3-fluorophenyl)methyl]-, diethyl ester)

• Product name: Propanedioic acid, (acetylamino)[(3-fluorophenyl)methyl]-, diethyl ester
• CAS No: 380-70-1
• MF: C₁₆H₂₀FNO₅
• MW: 325.33210849762
• CID: 1487600

Propanedioic acid, (acetylamino)[(3-fluorophenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (acetylamino)[(3-fluorophenyl)methyl]-, diethyl ester
• diethyl α-acetamido, α-(3-fluorobenzyl)malonate
• Propanedioic acid, 2-(acetylamino)-2-[(3-fluorophenyl)methyl]-, 1,3-diethyl ester

• Inchi： 1S/C16H20FNO5/c1-4-22-14(20)16(18-11(3)19,15(21)23-5-2)10-12-7-6-8-13(17)9-12/h6-9H,4-5,10H2,1-3H3,(H,18,19)
• InChI Key： XYHQPMQWKPXQRG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC(C)=O)(CC1=CC=CC(F)=C1)C(OCC)=O

Computed Properties

• Exact Mass: 325.1326

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 449.5±45.0 °C(Predicted)
• PSA: 81.7
• pka: 11.90±0.46(Predicted)